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Compound of Interest

Compound Name: DB07268

Cat. No.: B1669851 Get Quote

For research use only. Not for use in humans or animals.

Introduction
DB07268 is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1), with an IC50

value of 9 nM.[1][2][3] It is a valuable tool for research in signaling pathways, particularly those

involving MAP kinases.[4] Proper dissolution and handling of DB07268 are critical for obtaining

accurate and reproducible experimental results. This document provides a detailed protocol for

the solubilization of DB07268 in dimethyl sulfoxide (DMSO), a common solvent for this

compound.

Physicochemical Properties of DB07268
A summary of the key physicochemical properties of DB07268 is provided in the table below.
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Property Value Reference

Molecular Formula C17H15N5O2 [1][4][5][6]

Molecular Weight 321.33 g/mol [1][2][5][6]

Appearance White to yellow crystalline solid [1][6]

Purity ≥98% [4][5]

Solubility in DMSO ≥15.2 mg/mL to 64 mg/mL [1][2][4][5]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

Experimental Protocol
This protocol outlines the steps for preparing a stock solution of DB07268 in DMSO.

Materials:

DB07268 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)

Calibrated pipettes

Procedure:

Equilibrate DB07268: Allow the vial containing DB07268 powder to equilibrate to room

temperature for at least 1 hour before opening.[7]

Weigh DB07268: Accurately weigh the desired amount of DB07268 powder using a

calibrated analytical balance. Perform this step in a chemical fume hood.
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Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the DB07268 powder.

Due to the hygroscopic nature of DMSO, which can negatively impact solubility, it is crucial to

use a newly opened bottle.[1][2][8]

Dissolution: Vortex the solution vigorously to facilitate dissolution. If precipitation or phase

separation occurs, gentle heating in a water bath or sonication can be used to aid

dissolution.[1]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: For long-term storage, it is recommended to aliquot the stock

solution into smaller, single-use volumes in tightly sealed vials to avoid repeated freeze-thaw

cycles.[7][9]

Storage of Stock Solutions:

Store the DMSO stock solution at -20°C for up to one year or at -80°C for up to two years.[1]

[7]

For short-term storage (up to one month), -20°C is suitable.[7]

Avoid repeated freeze-thaw cycles.[7][9]

Dilution for Cell-Based Assays
For in vitro experiments, the DMSO stock solution should be diluted in the appropriate cell

culture medium. It is important to ensure that the final concentration of DMSO in the working

solution is less than 0.5% to avoid cellular toxicity.[9] A step-wise dilution is recommended to

prevent precipitation of the compound.[9]
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Workflow for Dissolving DB07268 in DMSO
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Caption: Workflow for dissolving DB07268 in DMSO.
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Signaling Pathway of JNK Inhibition
DB07268 is a potent inhibitor of JNK1, a key component of the mitogen-activated protein

kinase (MAPK) signaling pathway.

Simplified JNK Signaling Pathway and Inhibition by DB07268
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Caption: JNK signaling pathway and inhibition by DB07268.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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